Cas no 63224-34-0 ((6E)-6-[4-(2-morpholin-4-ylethyl)-5-thioxo-1,2,4-triazolidin-3-ylidene]cyclohexa-2,4-dien-1-one hydrochloride)

• Product name: (6E)-6-[4-(2-morpholin-4-ylethyl)-5-thioxo-1,2,4-triazolidin-3-ylidene]cyclohexa-2,4-dien-1-one hydrochloride
• CAS No: 63224-34-0
• MF: C₁₄H₁₉ClN₄O₂S
• MW: 342.844260454178
• CID: 1652686
• PubChem ID: 3047319

(6E)-6-[4-(2-morpholin-4-ylethyl)-5-thioxo-1,2,4-triazolidin-3-ylidene]cyclohexa-2,4-dien-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6E)-6-[4-(2-morpholin-4-ylethyl)-5-thioxo-1,2,4-triazolidin-3-ylidene]cyclohexa-2,4-dien-1-one hydrochloride
• (6E)-6-[4-(2-morpholin-4-ylethyl)-5-sulfanylidene-1,2,4-triazolidin-3-ylidene]cyclohexa-2,4-dien-1-one,hydrochloride
• 2,4-Dihydro-5-(2-hydroxyphenyl)-4-(2-(4-morpholinyl)ethyl)-3H-1,2,4-triazole-3-thione HCl
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(2-hydroxyphenyl)-4-(2-(4-morpholinyl)ethyl)-, monohydrochloride
• 63224-34-0
• (Hydroxy-2 phenyl)-3 (morpholino-2 ethyl)-4 delta-2 triazoline-1,2,4 thione-5 chlorhydrate

• Inchi： InChI=1S/C14H18N4O2S.ClH/c19-12-4-2-1-3-11(12)13-15-16-14(21)18(13)6-5-17-7-9-20-10-8-17;/h1-4,19H,5-10H2,(H,16,21);1H
• InChI Key： SVODZMNFTJPLQC-UHFFFAOYSA-N
• SMILES： C1COCCN1CCN2C(=NNC2=S)C3=CC=CC=C3O.Cl

Computed Properties

• Exact Mass: 342.09197
• Monoisotopic Mass: 342.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 56.84